
Application Notes & Protocols: Quantitative
Analysis of Metaboric Acid by Titration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metaboric acid

Cat. No.: B085417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metaboric acid (HBO₂) is a weak monoprotic Lewis acid, often encountered in its hydrated

form, boric acid (H₃BO₃). Due to its very low acid dissociation constant (pKa ≈ 9.24), direct

titration with a strong base is challenging, yielding an indistinct endpoint.[1] To achieve accurate

quantitative analysis, a complexing agent, typically a polyol such as D-mannitol, is added to the

analyte solution.[2] Mannitol reacts with the borate ion to form a more stable and stronger

acidic complex, resulting in a significantly lower pKa and a sharp, well-defined endpoint during

titration with a strong base like sodium hydroxide (NaOH).[1][3] This application note provides

detailed protocols for the potentiometric titration of metaboric acid.

The underlying principle involves the conversion of the weak boric acid into a stronger

monobasic acid through complexation with mannitol.[3] This allows for a straightforward acid-

base titration. The reaction proceeds as follows:

H₃BO₃ + NaOH ⇌ Na[B(OH)₄] + H₂O [B(OH)₄]⁻ + 2 C₆H₁₄O₆ (Mannitol) ⇌ [B(OH)₂(C₆H₁₀O₄)₂]⁻

+ 2 H₂O

This method is widely applicable in various fields, including nuclear power plant water quality

monitoring, industrial process control, and the analysis of pharmaceutical and cosmetic

formulations.[1]
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Experimental Protocols
Materials and Reagents

Titrator: An automatic potentiometric titrator or a manual setup with a pH meter and a

burette.

Electrode: A combined pH glass electrode.[3]

Magnetic Stirrer and Stir Bar

Volumetric Flasks, Pipettes, and Beakers

Metaboric Acid Sample

Sodium Hydroxide (NaOH) solution, 0.1 mol/L: Standardized.

D-Mannitol (C₆H₁₄O₆), analytical grade.[1]

Potassium Hydrogen Phthalate (KHP), primary standard.[1]

Deionized Water, CO₂-free: Prepared by boiling and cooling deionized water.

Preparation of Reagents
2.2.1. 0.1 M Sodium Hydroxide Solution

Dissolve 4.0 g of NaOH pellets in 1 L of CO₂-free deionized water.

Store in a tightly sealed polyethylene bottle to prevent absorption of atmospheric CO₂.

2.2.2. Standardization of 0.1 M NaOH Solution with KHP

Dry primary standard KHP at 120°C for 2 hours and cool in a desiccator.[1]

Accurately weigh approximately 0.4 g of dried KHP into a 250 mL beaker.

Dissolve the KHP in about 50 mL of CO₂-free deionized water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://at.hach.com/asset-get.download.jsa?id=52634449751
https://www.benchchem.com/product/b085417?utm_src=pdf-body
https://www.metrohm.com/content/dam/metrohm/shared/documents/application-bulletins/AB-066_2.pdf
https://www.metrohm.com/content/dam/metrohm/shared/documents/application-bulletins/AB-066_2.pdf
https://www.metrohm.com/content/dam/metrohm/shared/documents/application-bulletins/AB-066_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 2-3 drops of phenolphthalein indicator or use a pH electrode for potentiometric endpoint

detection.

Titrate with the prepared NaOH solution to the first persistent pink color or to the equivalence

point (pH ≈ 8.6).

Calculate the exact molarity of the NaOH solution.

2.2.3. Saturated D-Mannitol Solution

Dissolve approximately 200 g of D-mannitol in 1 L of deionized water.[1]

This solution should be freshly prepared weekly and stored in a refrigerator to prevent

microbial growth.[1]

Titration Procedure
Accurately weigh a suitable amount of the metaboric acid sample and dissolve it in a known

volume of deionized water in a beaker.

Add a magnetic stir bar to the beaker.

Add a sufficient volume of the saturated D-mannitol solution. A common practice is to add

enough to ensure the final solution is saturated with mannitol.[1]

Place the beaker on the magnetic stirrer and immerse the pH electrode and the burette tip

into the solution.

Start stirring the solution.

Titrate with the standardized 0.1 M NaOH solution, recording the pH and the volume of titrant

added. For automatic titrators, the instrument will perform this step.

The endpoint is the point of maximum inflection on the titration curve, which corresponds to

the equivalence point.

Perform a blank titration using the same volume of deionized water and mannitol solution to

account for any acidic or basic impurities.
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Data Presentation
Table 1: Titration Parameters and Results

Parameter Value

Sample Weight (g) As weighed

Sample Volume (mL) As prepared

NaOH Molarity (mol/L) From standardization

Volume of NaOH at Endpoint (mL) From titration curve

Blank Volume of NaOH (mL) From blank titration

Corrected Volume of NaOH (mL) Endpoint Volume - Blank Volume

Metaboric Acid Content (%) Calculated

Table 2: Influence of Mannitol Concentration on
Endpoint pH

Mannitol Concentration Endpoint pH (approximate)

No Mannitol Indistinct endpoint

0.25 M ~8.0

0.75 M ~7.5

Saturated (~1.1 M) ~7.0

Note: The endpoint pH decreases as the mannitol concentration increases, indicating the

formation of a stronger acid complex.[4]

Calculations
The percentage of metaboric acid (HBO₂) in the sample can be calculated using the following

formula:

% HBO₂ = [(V_sample - V_blank) * M_NaOH * Molar_Mass_HBO₂] / (W_sample * 10)
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Where:

V_sample = Volume of NaOH solution used for the sample titration (mL)

V_blank = Volume of NaOH solution used for the blank titration (mL)

M_NaOH = Molarity of the standardized NaOH solution (mol/L)

Molar_Mass_HBO₂ = Molar mass of metaboric acid (43.82 g/mol )

W_sample = Weight of the sample (g)
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Caption: Experimental workflow for the quantitative analysis of metaboric acid.
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Caption: Chemical principle of boric acid titration with and without mannitol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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titration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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